Cas no 127525-49-9 (1,2,4-Triazine-6(1H)-thione,3-phenyl-5-(phenylmethyl)-)

• Product Name: 1,2,4-Triazine-6(1H)-thione,3-phenyl-5-(phenylmethyl)-
• CAS No: 127525-49-9
• MF: C₁₆H₁₃N₃S
• MW: 279.359521627426
• CID: 136240
• PubChem ID: 14540120
• Update Time: 2025-04-19

1,2,4-Triazine-6(1H)-thione,3-phenyl-5-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine-6(1H)-thione,3-phenyl-5-(phenylmethyl)-
• 3-phenyl-5-benzyl-1,2,4-triazine-6(1H)-thione
• 5-Benzyl-3-methyl-2-thiohydantoin
• 5-benzyl-3-methyl-2-thioxo-imidazolidin-4-one
• 5-Benzyl-3-morpholon
• 5-benzyl-3-phenyl-1,2,4-triazin-6(1H)thione
• 5-benzyl-morpholin-3-one
• METHYLTHIOHYDANTOIN-DL-PHENYLALANINE
• Phenylalanin-methylthiohydantoin
• 1,2,4-Triazine-6(1H)-thione, 3-phenyl-5-(phenylmethyl)-
• 127525-49-9
• 5-BENZYL-3-PHENYL-1H-1,2,4-TRIAZINE-6-THIONE

• Inchi： 1S/C16H13N3S/c20-16-14(11-12-7-3-1-4-8-12)17-15(18-19-16)13-9-5-2-6-10-13/h1-10H,11H2,(H,19,20)
• InChI Key： IZDKIHGPPQUBBV-UHFFFAOYSA-N
• SMILES： S=C1C(CC2C=CC=CC=2)=NC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 279.08300
• Monoisotopic Mass: 279.083
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8A^2
• XLogP3: 3.2

Experimental Properties

• PSA: 73.66000
• LogP: 3.79200